Cas no 1804733-06-9 (3-(Fluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Fluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804733-06-9
• MF: C₇H₃F₄IN₂O₃
• MW: 366.008407831192
• CID: 4834772
• Update Time: 2025-05-26

3-(Fluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4IN2O3/c8-1-3-5(12)4(17-7(9,10)11)2-13-6(3)14(15)16/h2H,1H2
• InChI Key： KFXKIGDBGXSGIU-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1CF)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on 3-(Fluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine

Introduction to 3-(Fluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804733-06-9)

3-(Fluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804733-06-9) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a fluoromethyl, an iodo, a nitro, and a trifluoromethoxy substituent on the pyridine core, makes it an invaluable building block for the development of novel therapeutic agents.

The pyridine scaffold is one of the most prevalent heterocyclic motifs in medicinal chemistry, owing to its favorable electronic properties and ability to interact with biological targets. In particular, the nitro group introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. The fluoromethyl group is known for its ability to enhance metabolic stability and binding interactions, while the iodo substituent provides a handle for further functionalization via cross-coupling reactions. The trifluoromethoxy group, on the other hand, contributes to lipophilicity and can influence pharmacokinetic properties.

Recent advancements in synthetic methodologies have enabled more efficient access to this compound, making it more accessible for industrial applications. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. For instance, the introduction of the nitro group can be achieved through nitration of a precursor, followed by selective halogenation to introduce the iodo substituent. The subsequent installation of the fluoromethyl and trifluoromethoxy groups often relies on palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies.

The significance of this compound lies in its potential as a precursor for drug discovery programs targeting various diseases. For example, pyridine derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The electron-withdrawing nature of the nitro group can enhance binding to enzyme active sites, while the fluorine atoms can improve selectivity and reduce off-target effects. Additionally, the iodine atom allows for further derivatization via palladium-catalyzed reactions, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in leveraging computational methods to optimize the synthesis and applications of such heterocyclic compounds. Molecular modeling studies have shown that modifications around the pyridine ring can significantly impact binding affinity and pharmacokinetic profiles. For instance, computational screening has identified that subtle changes in the electronic environment around the nitro group can alter its reactivity and influence downstream functionalization pathways. These insights are particularly valuable for designing next-generation drug candidates with improved therapeutic efficacy.

The pharmaceutical industry has also been exploring novel synthetic routes to 3-(Fluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine that are more sustainable and scalable. Green chemistry principles have been applied to reduce waste and minimize hazardous byproducts. For example, catalytic methods that employ recyclable catalysts or solvent-free conditions have been developed to enhance efficiency. These approaches not only improve economic feasibility but also align with global efforts to promote environmental responsibility in chemical manufacturing.

Moreover, the compound has found applications beyond traditional pharmaceuticals. In materials science, pyridine derivatives are being investigated for their potential use in organic electronics and liquid crystal displays due to their ability to form stable π-conjugated systems. The presence of electron-withdrawing groups like the nitro and trifluoromethoxy substituents can tailor electronic properties, making these compounds suitable for optoelectronic applications.

Another emerging area of research involves using 3-(Fluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine as a key intermediate in the development of agrochemicals. Pyridine-based compounds are known for their herbicidal and insecticidal properties, and modifications to their structure can enhance their efficacy against pests while reducing environmental impact. The versatility of this compound allows chemists to fine-tune its properties for specific agricultural applications.

Future directions in research may focus on expanding the scope of functionalization strategies available for this molecule. Advances in transition metal catalysis could enable new ways to introduce additional substituents or modify existing ones with greater precision. Additionally, exploring bioconjugation techniques could open up possibilities for targeted drug delivery systems where this compound serves as a linker between therapeutic agents and delivery vehicles.

In conclusion,3-(Fluoromethyl)-4-iodo-2-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804733-06-9) is a multifaceted compound with broad utility in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an excellent candidate for further derivatization and application development. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound is poised to play an increasingly important role in innovation across multiple scientific disciplines.